Cas no 1105241-89-1 (4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine)

4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine is a heterocyclic compound featuring a triazole core functionalized with phenyl, pyrimidinylsulfanyl, and morpholine moieties. Its structural complexity suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of the pyrimidinylsulfanyl group may enhance binding affinity to enzymatic targets, while the morpholine ring contributes to solubility and pharmacokinetic properties. This compound is of interest for research applications in drug discovery, where its unique combination of functional groups could enable selective interactions with biological targets. Further studies are required to fully elucidate its pharmacological profile and synthetic applications.

4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine structure

1105241-89-1 structure

Product Name:4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine

CAS No:1105241-89-1

MF:C₁₈H₁₈N₆O₂S

MW:382.439521312714

CID:5450417

Update Time:2025-05-21

4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine Chemical and Physical Properties

Names and Identifiers

- morpholin-4-yl-[1-phenyl-5-(pyrimidin-2-ylsulfanylmethyl)triazol-4-yl]methanone
- 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine
- Inchi： 1S/C18H18N6O2S/c25-17(23-9-11-26-12-10-23)16-15(13-27-18-19-7-4-8-20-18)24(22-21-16)14-5-2-1-3-6-14/h1-8H,9-13H2
- InChI Key： LGIBUEQAOPTFHK-UHFFFAOYSA-N
- SMILES： C(N1CCOCC1)(C1=C(CSC2=NC=CC=N2)N(C2=CC=CC=C2)N=N1)=O

4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2928-0011-2μmol	4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine	1105241-89-1	90%+	2μl	$57.0	2023-04-29
Life Chemicals	F2928-0011-5μmol	4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine	1105241-89-1	90%+	5μl	$63.0	2023-04-29
Life Chemicals	F2928-0011-10μmol	4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine	1105241-89-1	90%+	10μl	$69.0	2023-04-29
Life Chemicals	F2928-0011-20μmol	4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine	1105241-89-1	90%+	20μl	$79.0	2023-04-29
Life Chemicals	F2928-0011-1mg	4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine	1105241-89-1	90%+	1mg	$54.0	2023-04-29
Life Chemicals	F2928-0011-2mg	4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine	1105241-89-1	90%+	2mg	$59.0	2023-04-29
Life Chemicals	F2928-0011-3mg	4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine	1105241-89-1	90%+	3mg	$63.0	2023-04-29
Life Chemicals	F2928-0011-4mg	4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine	1105241-89-1	90%+	4mg	$66.0	2023-04-29
Life Chemicals	F2928-0011-5mg	4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine	1105241-89-1	90%+	5mg	$69.0	2023-04-29
Life Chemicals	F2928-0011-10mg	4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine	1105241-89-1	90%+	10mg	$79.0	2023-04-29

4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine Related Literature

1. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
2. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
4. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine

Research Brief on 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine (CAS: 1105241-89-1)

The compound 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine (CAS: 1105241-89-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The triazole and pyrimidine moieties in its structure contribute to its ability to interact with key biological targets, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding affinity and selectivity.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating cellular pathways associated with disease progression. For instance, one study reported its ability to suppress the activity of pro-inflammatory cytokines, suggesting potential applications in autoimmune diseases. Another investigation revealed its inhibitory effects on cancer cell proliferation, attributed to its interference with signal transduction pathways.

The synthesis of 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine has been optimized to improve yield and purity, with recent advancements in catalytic methods and green chemistry approaches. These improvements are critical for scaling up production for preclinical and clinical studies.

Despite these promising results, challenges remain, including the need for further pharmacokinetic and toxicological evaluations. Future research directions may explore structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academia and industry will be essential to translate these findings into therapeutic applications.

In conclusion, 4-{1-phenyl-5-[(pyrimidin-2-ylsulfanyl)methyl]-1H-1,2,3-triazole-4-carbonyl}morpholine represents a compelling area of research with significant potential for drug discovery. Continued investigation into its biological mechanisms and therapeutic utility will be crucial for advancing its development.